Cas no 130622-04-7 (2-Butyl (S)-5-Oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-DiMethylethyl) Ester)

2-Butyl (S)-5-Oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) Ester is a chiral pyrrolidine derivative commonly utilized as an intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (S)-configuration ensures high enantioselectivity, making it valuable for asymmetric synthesis. The tert-butyl ester group enhances stability and solubility, facilitating handling and purification processes. This compound is particularly useful in the preparation of biologically active molecules, including protease inhibitors and other pharmacologically relevant targets. Its structural features, such as the oxo-pyrrolidine core, contribute to its versatility in constructing complex heterocyclic frameworks. Suitable for controlled reactions, it offers reliable performance in both academic and industrial research settings.

2-Butyl (S)-5-Oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-DiMethylethyl) Ester structure

130622-04-7 structure

Product name:2-Butyl (S)-5-Oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-DiMethylethyl) Ester

CAS No:130622-04-7

MF:C₁₄H₂₃NO₅

MW:285.336124658585

CID:2084661

2-Butyl (S)-5-Oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-DiMethylethyl) Ester Chemical and Physical Properties

Names and Identifiers

- 2-Butyl (S)-5-Oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) Ester
- CID 90446224
- 1,2-Pyrrolidinedicarboxylic acid, 5-oxo-, 2-butyl 1-(1,1-dimethylethyl) ester, (S)- (9CI)
- 2-Butyl (S)-5-Oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-DiMethylethyl) Ester
- Inchi： 1S/C14H23NO5/c1-5-6-9-19-12(17)10-7-8-11(16)15(10)13(18)20-14(2,3)4/h10H,5-9H2,1-4H3/t10-/m0/s1
- InChI Key： NFCKCNIUMRPSIE-JTQLQIEISA-N
- SMILES： O(C(N1C(CC[C@H]1C(=O)OCCCC)=O)=O)C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 7
Complexity: 386
Topological Polar Surface Area: 72.9

Experimental Properties

Density: 1.138±0.06 g/cm3(Predicted)
Boiling Point: 401.6±38.0 °C(Predicted)
Solubility: DMSO, Methanol
pka: -4.30±0.40(Predicted)

2-Butyl (S)-5-Oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-DiMethylethyl) Ester Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	B692485-2.5g	2-Butyl (S)-5-Oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) Ester	130622-04-7	2.5g	$ 140.00	2022-06-06
TRC	B692485-25000mg	2-Butyl (S)-5-Oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) Ester	130622-04-7	25g	$ 1263.00	2023-04-18
TRC	B692485-2500mg	2-Butyl (S)-5-Oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) Ester	130622-04-7	2500mg	$ 173.00	2023-04-18
TRC	B692485-25g	2-Butyl (S)-5-Oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) Ester	130622-04-7	25g	$ 1045.00	2022-06-06
TRC	B692485-10g	2-Butyl (S)-5-Oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) Ester	130622-04-7	10g	$ 525.00	2022-06-06
TRC	B692485-10000mg	2-Butyl (S)-5-Oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) Ester	130622-04-7	10g	$ 638.00	2023-04-18